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Compound of Interest

Compound Name: Tiafenacil

Cat. No.: B1428544 Get Quote

Providing essential safety and logistical information for the proper handling and disposal of the

herbicide Tiafenacil is critical for ensuring laboratory safety and environmental protection. This

guide offers procedural, step-by-step instructions for researchers, scientists, and drug

development professionals.

Tiafenacil is a protoporphyrinogen oxidase (PPO) inhibiting herbicide.[1] Due to its chemical

properties, specific precautions must be taken to mitigate risks to human health and the

environment. Tiafenacil is classified as very toxic to aquatic life with long-lasting effects.[2][3]

[4]

Storage and Handling
Proper storage is the first step in safe management. Store Tiafenacil in its original, tightly

sealed container in a cool, dry, and well-ventilated area. Keep it away from direct sunlight, heat,

and ignition sources. To prevent contamination, do not store it with water, other pesticides,

fertilizers, food, or feed.

Disposal of Tiafenacil Waste
Waste resulting from the use of Tiafenacil should be disposed of on-site or at an approved

waste disposal facility. It is crucial to prevent the contamination of water, food, or feed during

disposal. Discharge into the environment must be avoided.

Key Disposal and Safety Information:
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Aspect Guideline Citation

Product Disposal

Dispose of contents/container

to an approved waste disposal

plant.

Spill Management

Collect spillage. Dike spillage

and pick up with suitable

absorbent material.

Container Disposal

Do not reuse empty

containers. Follow specific

rinsing procedures based on

container type.

Environmental Hazard

Very toxic to aquatic life with

long-lasting effects. Avoid

release to the environment.

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, and eye or

face protection.

Container Disposal Procedures
The method for disposing of empty Tiafenacil containers depends on the container type.

For Plastic Containers:

Triple Rinse: Empty the remaining contents into application equipment or a mix tank,

allowing it to drain for 10 seconds after the flow begins to drip.

Fill the container one-quarter full with water and recap it.

Shake the container for 10 seconds.

Pour the rinsate into the application equipment or a mix tank, or store it for later use or

disposal. Allow it to drain for 10 seconds after the flow begins to drip.

Repeat this procedure two more times.
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The clean, empty container can then be offered for recycling if available, or disposed of in a

sanitary landfill or by incineration, as allowed by state and local authorities.

For Fiber Drums with Liners:

Completely empty the liner by shaking and tapping the sides and bottom to loosen any

clinging particles.

Empty the residue into the formulation equipment.

The liner can then be offered for recycling if available, or disposed of in a sanitary landfill or

by incineration, as permitted by state and local authorities.

If the drum is contaminated and cannot be reused, dispose of it in the same manner as

required for its liner.

Accidental Release Measures
In the event of a spill, prevent further leakage if it is safe to do so. Keep the product away from

drains and water courses. For liquid spills, absorb the solution with a finely-powdered, liquid-

binding material such as diatomite. For solid spills, sweep up the material, dampening with

water if necessary to avoid airborne dust. Place the contaminated material into suitable,

labeled containers for disposal. After decontamination, the spill area can be washed with water,

and the collected wash water should be disposed of in an approved manner.

Environmental Considerations
Tiafenacil has properties associated with chemicals that can be detected in groundwater and

may leach into it, especially in areas with permeable soils and a shallow water table. It can also

impact surface water through rainwater runoff, particularly in poorly draining soils. Therefore, it

is imperative not to contaminate water when disposing of equipment wash waters or rinsate.

Tiafenacil Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Tiafenacil and its containers.
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Caption: Logical workflow for the proper disposal of Tiafenacil waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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